![molecular formula C9H16N4OS B4019695 1-amino-7,7,8a-trimethyl-5-thioxohexahydroimidazo[1,2-c]pyrimidin-2(3H)-one](/img/structure/B4019695.png)
1-amino-7,7,8a-trimethyl-5-thioxohexahydroimidazo[1,2-c]pyrimidin-2(3H)-one
Description
The compound belongs to the family of heterocyclic compounds, notable for their varied applications in pharmaceuticals, agrochemicals, and materials science. These compounds often exhibit a wide range of biological activities and are of particular interest in medicinal chemistry due to their pharmacological potentials.
Synthesis Analysis
The synthesis of related heterocyclic compounds involves multiple steps, including reactions of 1-amino-2-thioxo-1,2-dihydropyrimidin derivatives with chloroacetyl chloride in the presence of sodium acetate to yield thioxopyrazolo[1,5-f]pyrimidin derivatives with high yields. These procedures are characterized by their specificity to structural modifications that enable the generation of compounds with desired biological activities (Kökbudak et al., 2020).
Molecular Structure Analysis
Molecular structure analysis involves quantum chemical calculations to predict properties like HOMO, LUMO, energy gap, ionization potential, chemical hardness, and softness. These properties are crucial for understanding the reactivity and interaction of the compound with biological targets. The structure of these compounds is typically confirmed using NMR, FT-IR spectroscopies, and elemental analyses (Kökbudak et al., 2020).
Chemical Reactions and Properties
The chemical reactions of related compounds often involve cyclodesulfurization processes, leading to the formation of complex heterocyclic systems. These reactions are facilitated by reagents like dicyclohexylcarbodiimide and lead to the synthesis of derivatives with significant biological activity (Bourdais et al., 1980).
properties
IUPAC Name |
1-amino-7,7,8a-trimethyl-5-sulfanylidene-6,8-dihydro-3H-imidazo[1,2-c]pyrimidin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4OS/c1-8(2)5-9(3)12(7(15)11-8)4-6(14)13(9)10/h4-5,10H2,1-3H3,(H,11,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFNYWRGUEOIYHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2(N(CC(=O)N2N)C(=S)N1)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-amino-7,7,8a-trimethyl-5-sulfanylidene-6,8-dihydro-3H-imidazo[1,2-c]pyrimidin-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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